Cas no 1344092-78-9 (2-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropan-2-amine)

• Product Name: 2-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropan-2-amine
• CAS No: 1344092-78-9
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• MDL: MFCD19629799
• CID: 4590984
• PubChem ID: 64003978
• Update Time: 2025-10-28

2-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]propan-2-amine
• 2-(1-propan-2-yltriazol-4-yl)propan-2-amine
• 2-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropan-2-amine

• MDL： MFCD19629799
• Inchi： 1S/C8H16N4/c1-6(2)12-5-7(10-11-12)8(3,4)9/h5-6H,9H2,1-4H3
• InChI Key： FYPXPUVQGHCUMR-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C)(C)N)N=N1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• XLogP3: -0.1
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropan-2-amine

Compound CAS No 1344092-78-9: 2-(1-(Propan-2-yl)-1H-1,2,3-Triazol-4-yl)Propan-2-Amine

The compound CAS No 1344092-78-9, also known as 2-(1-(Propan-2-yl)-1H-1,2,3-Triazol-4-yl)Propan-2-Amine, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a triazole ring with an amine group and a propanol substituent. The triazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is a key feature of this compound and contributes to its reactivity and potential applications.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and development. The triazole ring is known for its ability to form stable hydrogen bonds and exhibit significant bioavailability, making it a valuable component in medicinal chemistry. In the case of CAS No 1344092-78-9, the presence of the propanol group further enhances its chemical versatility. This compound has been explored for its potential as a building block in the synthesis of more complex molecules, including bioactive agents and materials with tailored properties.

One of the most promising applications of CAS No 1344092-78-9 lies in its use as an intermediate in the synthesis of antiviral agents. Researchers have demonstrated that triazole-containing compounds can inhibit viral replication by targeting specific enzymes or proteins involved in the viral lifecycle. For instance, studies have shown that derivatives of this compound can exhibit potent activity against influenza viruses, making them strong candidates for antiviral drug development.

In addition to its medicinal applications, CAS No 1344092-78-9 has also been investigated for its role in catalytic processes. The triazole ring's ability to act as a ligand in transition metal complexes has made it useful in organocatalysis and homogeneous catalysis. Recent advancements in this area have leveraged the unique electronic properties of the triazole moiety to develop more efficient catalysts for various organic transformations.

The synthesis of CAS No 1344092-78-9 typically involves a combination of nucleophilic substitution and cyclization reactions. The propanol group is introduced via alkylation or alkoxylation steps, while the triazole ring is formed through either thermal or photochemical cyclization methods. These synthetic routes are highly modular, allowing for easy modification of substituents to tailor the compound's properties for specific applications.

From an analytical standpoint, CAS No 1344092-78